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Compound of Interest

(4-Hydroxy-quinazolin-2-
Compound Name:
ylsulfanyl)-acetic acid

Cat. No.: B092257

Essential Safety and Handling Guide for (4-
Hydroxy-quinazolin-2-ylsulfanyl)-acetic acid

This guide provides crucial safety and logistical information for handling (4-Hydroxy-
quinazolin-2-ylsulfanyl)-acetic acid in a laboratory setting. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure personal
safety and proper disposal of this chemical compound.

While a specific Safety Data Sheet (SDS) for (4-Hydroxy-quinazolin-2-ylsulfanyl)-acetic acid
is not readily available, data from structurally similar compounds such as Quinazolin-7-
ylboronic acid and 4(3H)-Quinazolinone indicate potential hazards. These hazards include
being harmful if swallowed, causing skin and eye irritation, and potentially causing respiratory
irritation[1][2]. Therefore, it is imperative to handle this compound with appropriate precautions.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (4-Hydroxy-
quinazolin-2-ylsulfanyl)-acetic acid to minimize exposure and ensure personal safety.
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PPE Category

Item Specifications

Eye Protection

Must meet EN 166 (EU) or
OSHA 29 CFR 1910.133 (US)

standards.

Chemical Safety Goggles or
Face Shield

Hand Protection

_ _ Nitrile gloves are a suitable
Chemical-resistant gloves )
option.

Body Protection

A full-length lab coat is
Laboratory Coat required to protect against

spills.

Respiratory Protection

All handling of the solid

compound should be done in a

well-ventilated area, preferably

] a chemical fume hood, to

Fume Hood or Respirator ) )

prevent inhalation of dust or

vapors. If a fume hood is not

available, a NIOSH-approved

respirator is necessary.

Operational Plan for Handling

Adherence to a strict operational plan is essential for the safe handling of (4-Hydroxy-

quinazolin-2-ylsulfanyl)-acetic acid.
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4 . N\
Preparation
Don Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves - ~
- Lab Coat c
Waste Collection
l Solid Waste:
Prepare Workspace: } Unu;ed Com_pound
- Ensure fume hood is operational - Contaminated disposables
- Have spill kit and emergency equipment accessible
o J
Proceed to handling
Ve ~ Liquid Waste:
Handling - Solutions containing the compound
- Rinsate from glassware
Weighing: . J
- Perform inside a fume hood L "
- Use a disposable weigh boat ransfer to
4 . I
Segregation & Storage
Dissolving: Use designated, labeled, and sealed
- Add solid to solvent slowly hazardous waste containers.
- Use appropriate glassware
o J
After experiment completion
4 Post-Handlinlg & Cleanup h Store in a secure, well-ventilated
ig satellite accumulation area.
Decontaminate: - /
- Clean work surfaces Ready for
- Rinse glassware with appropriate solvent y
4 . .
l Final Disposal
Segregate Waste: Contact EHS or licensed
- Collect all contaminated materials waste disposal contractor.
- Label waste containers clearly
Remove PPE: Schedule and prepare for
- Remove gloves and lab coat before leaving the lab waste pickup.
N / \- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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